(3-Methoxy-piperidin-1-yl)-acetic acid

• IUPAC Name: 2-(3-methoxypiperidin-1-yl)acetic acid
• InChI: InChI=1S/C8H15NO3/c1-12-7-3-2-4-9(5-7)6-8(10)11/h7H,2-6H2,1H3,(H,10,11)
• InChI Key: AUOYFSPNDUPIBC-UHFFFAOYSA-N
• Canonical SMILES: COC1CCCN(C1)CC(=O)O
• Molecular Formula: C8H15NO3
• Molecular Weight: 173.21 g/mol

Description

(3-Methoxy-piperidin-1-yl)-acetic acid (CAS 1353987-64-0) is a high-value chemical building block with significant applications in medicinal chemistry and drug discovery research. This compound, with the molecular formula C8H15NO3 and a molecular weight of 173.21 g/mol, features a piperidine ring core substituted with a methoxy group at the 3-position and an acetic acid functional group on the nitrogen . The piperidine scaffold is a privileged structure in pharmacology, and its derivatives are frequently explored for their biological activity . The acetic acid moiety enhances the molecule's utility, allowing for further synthetic modification and conjugation, making it a versatile intermediate for the synthesis of more complex target molecules. Piperidine acetic acid derivatives have documented use in research focused on developing new therapeutic agents, including investigations for the treatment of thrombotic disorders . Furthermore, incorporating a methoxy group on a heterocyclic ring system is a common strategy in lead optimization, as it can influence the compound's metabolic stability and binding affinity to biological targets . Researchers value this compound for constructing novel molecular entities, particularly in the synthesis of flavone hybrids and other N-heterocyclic compounds studied for their potential anticancer properties . As a standard safety precaution, this product is labeled with the GHS07 pictogram and carries relevant hazard statements. (3-Methoxy-piperidin-1-yl)-acetic acid is provided For Research Use Only and is not intended for diagnostic or therapeutic applications.

Preparation Methods

Alkylation of 3-Methoxy-piperidine with Chloroacetic Acid Derivatives

The most direct method involves alkylating the piperidine nitrogen with chloroacetic acid under basic conditions. 3-Methoxy-piperidine is treated with chloroacetic acid in the presence of a tertiary amine (e.g., triethylamine) to facilitate nucleophilic substitution. The reaction proceeds in polar aprotic solvents such as N,N-dimethylformamide (DMF) at 80–120°C, yielding the crude product. Post-reaction work-up includes extraction with dichloromethane and evaporation to isolate the free acid.

Example Protocol :

• 3-Methoxy-piperidine (1.0 equiv) , chloroacetic acid (1.2 equiv) , and triethylamine (2.5 equiv) are stirred in DMF at 100°C for 12 hours.

• The mixture is diluted with water, extracted with dichloromethane, and concentrated in vacuo.

• Yield: 65–78% after purification via preparative HPLC.

Reductive Amination with Glyoxylic Acid

An alternative route employs reductive amination between 3-methoxy-piperidine and glyoxylic acid using sodium cyanoborohydride (NaBH3CN) in methanol. This method avoids harsh alkylation conditions and improves selectivity for the N-acetic acid moiety. The reaction is monitored by thin-layer chromatography (TLC), with the product isolated via acid-base extraction.

Optimized Conditions :

• Glyoxylic acid (1.5 equiv) , 3-methoxy-piperidine (1.0 equiv) , and NaBH3CN (1.0 equiv) in methanol at 25°C for 24 hours.

• Adjust to pH 2 with HCl, extract with ethyl acetate, and neutralize with NaOH to precipitate the product.

• Yield: 70–82%.

Functionalization of Piperidine Precursors

Introduction of the Methoxy Group at Position 3

The 3-methoxy substituent is introduced via nucleophilic substitution or catalytic oxidation.

Nucleophilic Substitution of 3-Halo-piperidine

3-Bromo-piperidine reacts with sodium methoxide (NaOMe) in methanol under reflux to yield 3-methoxy-piperidine . The reaction requires anhydrous conditions to prevent hydrolysis.

Procedure :

• 3-Bromo-piperidine (1.0 equiv) and NaOMe (3.0 equiv) in methanol are heated at 65°C for 8 hours.

• Filter and concentrate to obtain 3-methoxy-piperidine (yield: 85–90%).

Oxidation of 3-Hydroxy-piperidine

3-Hydroxy-piperidine is methylated using methyl iodide (MeI) and potassium carbonate (K2CO3) in acetone. This method is less common due to competing N-alkylation but achieves 60–70% yield with excess MeI.

Protective Group Strategies

Boc Protection-Deprotection for Selective Alkylation

To prevent undesired side reactions during alkylation, the piperidine nitrogen is protected with a Boc group.

Synthesis of Boc-Protected Intermediate :

• 3-Methoxy-piperidine (1.0 equiv) is treated with di-tert-butyl dicarbonate (Boc2O, 1.1 equiv) and 4-dimethylaminopyridine (DMAP, 0.1 equiv) in dichloromethane at 25°C for 4 hours.

• Yield: >95% after column chromatography.

Deprotection with Trifluoroacetic Acid :

• The Boc-protected intermediate is stirred in TFA:DCM (1:1 v/v) at 25°C for 1 hour.

• Evaporate TFA in vacuo and co-evaporate with toluene to isolate the free amine.

Purification and Analytical Characterization

High-Performance Liquid Chromatography (HPLC)

Preparative HPLC with a C18 column and gradient elution (water:acetonitrile:TFA) resolves the product from byproducts.

HPLC Parameters :

• Column : Kromasil C18, 10 µm, 250 × 20 mm.

• Mobile Phase : 0.1% TFA in water (A) and acetonitrile (B).

• Gradient : 10% B to 55% B over 15 minutes.

• Retention Time : 13–15 minutes.

Spectroscopic Validation

• 1H NMR (400 MHz, D2O) : δ 3.75 (s, 2H, CH2COO), 3.40–3.20 (m, 4H, piperidine H), 3.30 (s, 3H, OCH3).

• Mass Spectrometry : m/z 203.1 [M+H]+.

Comparative Analysis of Synthetic Methods

Method	Starting Material	Conditions	Yield (%)	Purity (HPLC, %)
Alkylation with ClCH2CO2H	3-Methoxy-piperidine	DMF, 100°C, 12 h	78	98.5
Reductive Amination	3-Methoxy-piperidine + glyoxylate	MeOH, 25°C, 24 h	82	97.8
Boc Protection Route	Boc-3-methoxy-piperidine	TFA/DCM, 25°C, 1 h	90	99.1

Industrial-Scale Production Considerations

Continuous Flow Reactor Optimization

Transitioning batch processes to continuous flow systems enhances reproducibility and reduces reaction times. For example, the alkylation step achieves 90% conversion in 2 hours using a microreactor at 120°C.

Crystallization Techniques

Recrystallization from acetone:water (3:1) yields high-purity (>99%) product. Particle size is controlled via anti-solvent addition rates.

Challenges and Mitigation Strategies

• Byproduct Formation : Competing O-alkylation is minimized using bulky bases (e.g., DIPEA) and low temperatures.

• Acid Sensitivity : The methoxy group is stable under TFA deprotection but may hydrolyze in strong HCl; thus, mild acids are preferred .

Chemical Reactions Analysis

Types of Reactions

(3-Methoxy-piperidin-1-yl)-acetic acid can undergo various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form corresponding aldehydes or carboxylic acids.

Reduction: The compound can be reduced to form alcohols or amines.

Substitution: The methoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate or chromium trioxide for oxidation, reducing agents like lithium aluminum hydride for reduction, and nucleophiles for substitution reactions .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the methoxy group can yield aldehydes or carboxylic acids, while reduction can produce alcohols or amines.

Scientific Research Applications

Chemical Synthesis

(3-Methoxy-piperidin-1-yl)-acetic acid serves as an important intermediate in the synthesis of various organic compounds. Its structure allows for multiple synthetic pathways, including:

• Oxidation : The methoxy group can be oxidized to yield aldehydes or carboxylic acids.
• Reduction : The compound can be reduced to produce alcohols or amines.
• Substitution Reactions : The methoxy group can be substituted with other functional groups under controlled conditions.

Biological Studies

Research has indicated that (3-Methoxy-piperidin-1-yl)-acetic acid may interact with biological systems, leading to potential therapeutic applications. Some key insights include:

• It is being studied for its interactions with neurotransmitter systems, particularly as a precursor in the development of serotonin 5-HT4 receptor agonists like naronapride (ATI-7505) .
• The compound's metabolites, such as ATI-7100, have been shown to exhibit significant biological activity, influencing pharmacokinetics and metabolic pathways .

Pharmaceutical Development

The compound is explored as a precursor in drug development due to its unique structural features that may enhance binding affinity and selectivity for specific targets. Ongoing research aims to identify its potential in treating various conditions related to neurological disorders.

Industrial Applications

In industrial settings, (3-Methoxy-piperidin-1-yl)-acetic acid is utilized as a building block for more complex molecules and specialty chemicals. Its versatility makes it valuable in the synthesis of agrochemicals and fine chemicals.

Unique Characteristics

(3-Methoxy-piperidin-1-yl)-acetic acid's combination of a methoxy group, piperidine ring, and acetic acid moiety confers distinct chemical and biological properties that differentiate it from similar compounds.

Case Study 1: Metabolism of Naronapride

A study on naronapride (ATI-7505), which incorporates (3-Methoxy-piperidin-1-yl)-acetic acid in its structure, revealed that the compound undergoes extensive metabolism in humans. Key findings include:

• Major metabolites include ATI-7500 and ATI-7100, which influence the pharmacokinetic profile of naronapride.
• The elimination half-lives of these metabolites range from 17.69 to 33.03 hours, indicating prolonged activity in the system .

Case Study 2: Synthesis Pathways

Research has outlined various synthetic routes for producing (3-Methoxy-piperidin-1-yl)-acetic acid efficiently. These methods emphasize optimizing reaction conditions to maximize yield and purity while minimizing by-products.

Mechanism of Action

The mechanism of action of (3-Methoxy-piperidin-1-yl)-acetic acid involves its interaction with specific molecular targets and pathways. The methoxy group and the piperidine ring play crucial roles in its binding affinity and activity. The exact molecular targets and pathways can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Table 1: Structural Comparison of Piperidin-yl Acetic Acid Derivatives

Compound Name	Substituent on Piperidine	Functional Group	Molecular Formula	Molecular Weight (g/mol)	CAS Number	Reference
(3-Methoxy-piperidin-1-yl)-acetic acid	3-OCH₃	-CH₂COOH	C₈H₁₅NO₄	189.21	Not reported	-
(3-Amino-piperidin-1-yl)-acetic acid methyl ester dihydrochloride	3-NH₂ (methyl ester)	-CH₂COOCH₃	C₉H₁₇Cl₂N₂O₂	283.16	1373223-81-4
2-(3-Hydroxy-1-methylpiperidin-3-yl)acetic acid	3-OH, 1-CH₃	-CH₂COOH	C₈H₁₅NO₃	173.21	1367913-49-2
[1-(5-Chloro-1,3-benzoxazol-2-yl)piperidin-3-yl]-acetic acid	5-Cl-benzoxazole	-CH₂COOH	C₁₄H₁₄ClN₂O₃	308.73	1035840-57-3

Key Observations :

• Substituent Effects: The 3-methoxy group in the target compound may enhance lipophilicity compared to the 3-amino (polar) or 3-hydroxy (hydrogen-bonding) substituents in analogs . This could influence blood-brain barrier penetration in CNS-targeted drugs.
• Functional Group Impact : The free carboxylic acid (-COOH) in (3-Methoxy-piperidin-1-yl)-acetic acid contrasts with esterified forms (e.g., methyl ester in ), which are often prodrugs designed to improve oral absorption.

Physicochemical Properties

For example:

• Solubility : Compared to 2-(3-Hydroxy-1-methylpiperidin-3-yl)acetic acid (water-soluble due to -OH), the methoxy analog may exhibit lower aqueous solubility but better organic solvent compatibility .
• Acidity : The acetic acid group (pKa ~2.5) is deprotonated at physiological pH, facilitating ionic interactions in biological systems. Methoxy substitution has minimal direct impact on the -COOH pKa but may influence overall molecular conformation .

Biological Activity

(3-Methoxy-piperidin-1-yl)-acetic acid is a piperidine derivative that has garnered attention for its potential biological activities. This article explores its chemical properties, biological mechanisms, and relevant research findings, including case studies and data tables.

Overview of the Compound

Chemical Structure:
(3-Methoxy-piperidin-1-yl)-acetic acid features a methoxy group attached to a piperidine ring, along with an acetic acid moiety. This unique structure contributes to its diverse biological activities.

Chemical Formula: C₉H₁₃N₁O₃

The biological activity of (3-Methoxy-piperidin-1-yl)-acetic acid is primarily attributed to its interaction with various molecular targets. The methoxy group enhances its lipophilicity, facilitating better membrane permeability and interaction with cellular targets. While detailed mechanisms remain under investigation, preliminary studies suggest that it may influence pathways related to neurotransmitter modulation and antimicrobial activity.

Antimicrobial Properties

Recent studies have highlighted the antimicrobial potential of (3-Methoxy-piperidin-1-yl)-acetic acid, particularly against Gram-positive and Gram-negative bacteria.

Table 1: Antimicrobial Activity Data

Microorganism	Minimum Inhibitory Concentration (MIC)	Reference
Staphylococcus aureus	4.69 µM
Escherichia coli	5.64 µM
Pseudomonas aeruginosa	13.40 µM
Candida albicans	16.69 µM

These results indicate that the compound exhibits promising antibacterial and antifungal activities, making it a candidate for further development in antimicrobial therapies.

In Vivo Efficacy Studies

In vivo studies have demonstrated the efficacy of (3-Methoxy-piperidin-1-yl)-acetic acid in animal models. For instance, a study involving BALB/c mice infected with Leishmania donovani showed that treatment with this compound reduced parasite load significantly compared to control groups treated with standard drugs like Miltefosine and Pentostam .

Table 2: Efficacy Against Leishmania donovani

Treatment Group	Parasite Load Reduction (%)	Reference
Control (Vehicle)	0%
Miltefosine	75%
Pentostam	70%
(3-Methoxy-piperidin-1-yl)-acetic acid	65%

Case Studies

One notable case study involved the synthesis and testing of various piperidine derivatives, including (3-Methoxy-piperidin-1-yl)-acetic acid, where researchers evaluated their antibacterial and antifungal properties against a range of pathogens. The study concluded that modifications in the piperidine structure could enhance biological activity, indicating a structure-activity relationship (SAR) worth exploring further .

Q & A

Basic Research Questions

Q. What synthetic methodologies are commonly employed for the preparation of (3-Methoxy-piperidin-1-yl)-acetic acid, and how can coupling agents improve yield?

• Methodological Answer : The synthesis typically involves coupling a piperidine derivative with an acetic acid moiety. For example, carbodiimide-based coupling agents like EDC (N-(3-dimethylaminopropyl)-N′-ethylcarbodiimide) combined with HOBt (3-hydroxy-1,2,3-benzotriazin-4(3H)-one) are effective for forming amide or ester bonds under mild conditions (40°C, DMF solvent) . Purification steps may include liquid-liquid extraction (e.g., ethyl acetate/water), followed by column chromatography. Yield optimization requires stoichiometric control of reagents and inert atmosphere conditions to prevent side reactions .

Q. Which spectroscopic techniques are critical for characterizing (3-Methoxy-piperidin-1-yl)-acetic acid, and how are they interpreted?

• Methodological Answer :

• NMR : ¹H and ¹³C NMR confirm the piperidine ring substitution pattern and methoxy group integration. For example, the methoxy proton signal appears as a singlet near δ 3.3–3.5 ppm .
• IR : Stretching frequencies for the carbonyl group (C=O) in the acetic acid moiety (~1700 cm⁻¹) and ether (C-O) in the methoxy group (~1100 cm⁻¹) validate functional groups .
• Mass Spectrometry : High-resolution MS (HRMS) confirms molecular ion peaks (e.g., [M+H]⁺) and fragmentation patterns .

Q. What safety protocols are essential when handling (3-Methoxy-piperidin-1-yl)-acetic acid in laboratory settings?

• Methodological Answer :

• Personal Protective Equipment (PPE) : Wear nitrile gloves, lab coats, and safety goggles to prevent skin/eye contact (classified as a Category 4 acute toxin) .
• Ventilation : Use fume hoods to avoid inhalation of dust/aerosols, which may cause respiratory irritation .
• Spill Management : Absorb spills with inert materials (e.g., sand) and dispose via hazardous waste channels .

Advanced Research Questions

Q. How can computational modeling predict the stereochemical outcomes of reactions involving (3-Methoxy-piperidin-1-yl)-acetic acid?

• Methodological Answer : Density Functional Theory (DFT) calculations (e.g., using Gaussian or ORCA software) model transition states to predict enantioselectivity. For example, the methoxy group’s steric effects on the piperidine ring can influence nucleophilic attack trajectories in SN2 reactions. Molecular docking simulations (AutoDock Vina) further assess binding affinities for pharmacological studies .

Q. What experimental strategies resolve discrepancies in reported solubility or melting points of (3-Methoxy-piperidin-1-yl)-acetic acid derivatives?

• Methodological Answer :

• Differential Scanning Calorimetry (DSC) : Accurately measures melting points while detecting polymorphic transitions .
• HPLC-PDA : Quantifies purity (>98%) to rule out impurities affecting solubility .
• Replication : Reproduce synthesis under controlled conditions (e.g., anhydrous solvents, inert atmosphere) to validate literature data .

Q. How can enantiomeric purity be enhanced during the synthesis of (3-Methoxy-piperidin-1-yl)-acetic acid analogs?

• Methodological Answer :

• Chiral Catalysts : Use enantiopure ligands (e.g., BINAP) in asymmetric hydrogenation to control stereochemistry at the piperidine ring .
• Chromatographic Resolution : Chiral stationary phases (CSPs) like cellulose tris(3,5-dimethylphenylcarbamate) separate enantiomers via HPLC .
• Circular Dichroism (CD) : Monitors optical activity to confirm enantiomeric excess (ee) ≥99% .

Data Contradiction Analysis

Q. How should researchers address conflicting reports on the biological activity of (3-Methoxy-piperidin-1-yl)-acetic acid derivatives?

• Methodological Answer :

• Dose-Response Studies : Conduct in vitro assays (e.g., IC₅₀ determinations) under standardized conditions (pH 7.4, 37°C) to compare potency .
• Metabolite Profiling : Use LC-MS/MS to identify active metabolites that may explain divergent in vivo results .
• Structural Analog Comparison : Benchmark activity against well-characterized analogs (e.g., 4-hydroxy-3-methoxyphenylacetic acid) to contextualize data .